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Compound of Interest

Compound Name: 3-Oxo-4-phenylbutanenitrile

Cat. No.: B103922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological

information for benzoylacetonitrile (CAS No. 614-16-4). The information is compiled from safety

data sheets, regulatory databases, and scientific literature to ensure a thorough understanding

for professionals working with this compound.

Chemical and Physical Properties
Benzoylacetonitrile, also known as 2-cyanoacetophenone or 3-oxo-3-phenylpropanenitrile, is a

beta-ketonitrile and an aromatic ketone. It is a solid at room temperature and has the following

properties:

Property Value

Molecular Formula C₉H₇NO

Molecular Weight 145.16 g/mol

Appearance White to light yellow crystalline powder

Melting Point 80-83 °C

Boiling Point 160 °C at 10 mmHg

Solubility Sparingly soluble in water
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Hazard Identification and Classification
Benzoylacetonitrile is classified as acutely toxic and an irritant. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications[1][2][3][4][5][6]:

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictograms:

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous nature, strict safety protocols should be followed when handling

benzoylacetonitrile.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Ensure that eyewash stations and safety showers are readily accessible in the work area.
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Personal Protective Equipment (PPE)
PPE Category Specifications and Recommendations

Eye and Face Protection

Wear chemical safety goggles that comply with

EN 166 or NIOSH standards. A face shield

should be worn in situations with a high risk of

splashing or dust generation.

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile

or neoprene gloves are recommended. Inspect

gloves for integrity before use and practice

proper glove removal technique to avoid skin

contact. Dispose of contaminated gloves as

hazardous waste.

Body Protection

A standard laboratory coat is required. For

procedures with a higher risk of contamination,

consider a chemical-resistant apron or coveralls.

Respiratory Protection

If working outside of a fume hood or if dust

generation is likely, a NIOSH-approved N95

dust mask or a respirator with an appropriate

cartridge should be used.

Handling Procedures
Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Store in a dry, cool, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong bases.
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First Aid Measures
In case of exposure to benzoylacetonitrile, the following first aid measures should be taken

immediately:

Exposure Route First Aid Measures

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.

Seek medical attention if skin irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Toxicity Information
The primary toxic effects of benzoylacetonitrile are acute toxicity upon ingestion, dermal

contact, or inhalation, as well as irritation to the skin, eyes, and respiratory system.

Quantitative Toxicity Data
Acute toxicity studies have been conducted according to OECD guidelines. The following

median lethal dose (LD50) values have been reported:
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Route Species Guideline Result

Oral Rat OECD 425
LD50 > 2000 mg/kg

bw

Dermal Rat OECD 402
LD50 > 2000 mg/kg

bw

No quantitative data for acute inhalation toxicity (LC50) is available as the study was waived

based on the results of the oral and dermal toxicity studies.

Proposed Mechanism of Toxicity
While specific studies on the metabolic fate of benzoylacetonitrile are limited, the toxicity of

many nitrile compounds is attributed to the metabolic release of cyanide. It is hypothesized that

benzoylacetonitrile undergoes metabolism by cytochrome P450 enzymes in the liver, which

could lead to the release of a cyanide ion.

The released cyanide can then inhibit cytochrome c oxidase, a critical enzyme in the

mitochondrial electron transport chain. This inhibition disrupts cellular respiration, leading to a

rapid decrease in ATP production and subsequent cell death.
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Start

Acclimatize Animals (>= 5 days)

Fast Animals Overnight

Dose a Single Animal (Oral Gavage)

Observe for 48 hours

Animal Survived?

Increase Dose for Next Animal

Yes

Decrease Dose for Next Animal

No

Continue Dosing?

Yes

Observe Remaining Animals for 14 Days

No

Perform Gross Necropsy

Calculate LD50 (Maximum Likelihood)

End
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Start

Prepare Animals (Acclimatize & Shave Dorsal Area)

Apply Test Substance to Skin (approx. 10% of body surface)

Cover with Gauze and Tape

24-hour Exposure Period

Remove Residual Substance

Observe Animals for 14 Days (Mortality, Clinical Signs, Body Weight)

Perform Gross Necropsy

Evaluate Toxicity and Determine LD50

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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